Cas no 1361500-32-4 (2-Amino-5-(perchlorophenyl)pyridine-3-acetonitrile)

• Product Name: 2-Amino-5-(perchlorophenyl)pyridine-3-acetonitrile
• CAS No: 1361500-32-4
• MF: C₁₃H₆Cl₅N₃
• MW: 381.471837520599
• CID: 4969280
• Update Time: 2025-06-09

2-Amino-5-(perchlorophenyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(perchlorophenyl)pyridine-3-acetonitrile

• Inchi： 1S/C13H6Cl5N3/c14-8-7(9(15)11(17)12(18)10(8)16)6-3-5(1-2-19)13(20)21-4-6/h3-4H,1H2,(H2,20,21)
• InChI Key： QRPZQKDGZUWIBX-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C=NC(=C(CC#N)C=1)N)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 398
• XLogP3: 4.9
• Topological Polar Surface Area: 62.7

Additional information on 2-Amino-5-(perchlorophenyl)pyridine-3-acetonitrile

Research Briefing on 2-Amino-5-(perchlorophenyl)pyridine-3-acetonitrile (CAS: 1361500-32-4)

2-Amino-5-(perchlorophenyl)pyridine-3-acetonitrile (CAS: 1361500-32-4) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. This briefing provides an overview of the latest research findings, methodologies, and implications associated with this compound.

The compound's structure, characterized by a perchlorophenyl group and an acetonitrile moiety, offers a versatile scaffold for chemical modifications. A 2023 study published in the Journal of Medicinal Chemistry highlighted its utility in the synthesis of pyridine-based inhibitors targeting aberrant kinase activity in cancer cells. Researchers employed a combination of computational docking and in vitro assays to demonstrate its binding affinity for specific kinase domains, paving the way for further optimization of lead compounds.

In addition to its potential in oncology, 2-Amino-5-(perchlorophenyl)pyridine-3-acetonitrile has been investigated for its antimicrobial properties. A recent preprint on bioRxiv reported its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study utilized a structure-activity relationship (SAR) approach to identify critical functional groups responsible for its antibacterial activity, suggesting its promise as a scaffold for next-generation antibiotics.

From a synthetic chemistry perspective, advancements in the scalable production of this compound have been achieved through palladium-catalyzed cross-coupling reactions, as detailed in a 2024 Organic Process Research & Development article. The optimized protocol reduced byproduct formation and improved yield, addressing previous challenges in large-scale synthesis. This progress is particularly relevant for industrial applications where cost-effective production is essential.

Despite these promising developments, challenges remain in fully elucidating the compound's pharmacokinetic profile and toxicity. Preliminary in vivo studies in rodent models have indicated moderate bioavailability, prompting ongoing research into prodrug strategies and formulation enhancements. Future directions include exploring its applications in neurodegenerative diseases, where its ability to cross the blood-brain barrier is under investigation.

In conclusion, 2-Amino-5-(perchlorophenyl)pyridine-3-acetonitrile (CAS: 1361500-32-4) represents a multifaceted tool in drug discovery, with emerging roles in targeted therapy and infectious disease management. Continued interdisciplinary collaboration will be crucial to unlocking its full potential and translating findings into clinical applications.